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Compound of Interest

Compound Name: ML67-33

Cat. No.: B10817379

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of ML67-33, a selective activator of K2P potassium channels. This guide is
intended for researchers, scientists, and drug development professionals utilizing ML67-33 in
various experimental settings.

Introduction

ML67-33 is a small molecule activator of the two-pore domain potassium (K2P) channels,
specifically targeting TREK-1 (K2P2.1), TREK-2 (K2P10.1), and TRAAK (K2P4.1).[1] It
functions by modulating the core gating apparatus of these channels, leading to an increase in
channel currents.[1][2] Due to its role in regulating neuronal excitability, ML67-33 is a valuable
tool for research in areas such as pain, migraine, and other neurological disorders.[1] Accurate
and consistent preparation of ML67-33 stock solutions is critical for obtaining reliable and
reproducible experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML67-33 is presented in the table
below.
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Property Value Reference
Molecular Weight 374.27 g/mol [1]
Chemical Formula C18H17CI2Ns [1]
CAS Number 1443290-89-8 [1]
Purity >98% (HPLC) [1]
Appearance Solid [3]

Solubility and Stock Solution Preparation

Solubility Data

ML67-33 exhibits high solubility in dimethyl sulfoxide (DMSO).

Solvent Maximum Concentration

Reference

DMSO 100 mM (37.43 mg/mL)

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML67-33 in DMSO.

Materials:

e ML67-33 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes

Procedure:
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o Equilibrate Reagents: Allow the vial of ML67-33 and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

» Weigh ML67-33: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh
the desired amount of ML67-33 powder into the tube. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 0.374 mg of ML67-33.

o Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the ML67-33 powder. To prepare a 10 mM solution with 0.374 mg of ML67-33,
add 100 pL of DMSO.

o Dissolve: Vortex the solution thoroughly until the ML67-33 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used to aid
dissolution if necessary.[3] Visually inspect the solution to ensure there are no visible
particles.

 Aliquot: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[3]

Stock Solution Concentration Calculator

The following table provides pre-calculated volumes of DMSO required to prepare stock
solutions of various concentrations from different masses of ML67-33. These calculations are
based on a molecular weight of 374.27 g/mol .

Desired Mass of ML67-33 (1 Mass of ML67-33 (5 Mass of ML67-33
Concentration mg) mg) (10 mg)

1mM 2.67 mL 13.36 mL 26.72 mL

5 mM 0.53 mL 2.67 mL 5.34 mL

10 mM 0.27 mL 1.34 mL 2.67 mL
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Experimental Protocols and Recommendations
Preparation of Working Solutions

For most in vitro experiments, the DMSO stock solution can be serially diluted in the
appropriate aqueous buffer or cell culture medium to achieve the desired final concentration. It
is crucial to ensure that the final concentration of DMSO in the experimental medium is low
(typically <0.1%) to avoid solvent-induced artifacts. For in vivo experiments, it is recommended
to prepare fresh working solutions on the day of use.[3]

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ML67-33 stock solutions.

Mechanism of Action and Signaling Pathway

ML67-33 selectively activates TREK-1, TREK-2, and TRAAK channels, which are members of
the K2P potassium channel family.[1] These channels play a crucial role in setting the resting
membrane potential and regulating neuronal excitability. Activation of these channels by ML67-
33 leads to an efflux of potassium ions (K+), hyperpolarization of the cell membrane, and a
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subsequent decrease in neuronal firing. This mechanism is thought to underlie its potential
therapeutic effects in conditions characterized by neuronal hyperexcitability, such as migraine.

[1]
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Caption: Simplified signaling pathway of ML67-33 action.

Safety and Handling

ML67-33 is intended for laboratory research use only.[1] Standard laboratory safety
precautions should be followed when handling this compound. This includes wearing
appropriate personal protective equipment (PPE) such as gloves, a lab coat, and safety
glasses. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the
affected area thoroughly with water. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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